![molecular formula C16H17NO3S B6629575 (2R)-3-phenyl-2-(3-thiophen-2-ylpropanoylamino)propanoic acid](/img/structure/B6629575.png)
(2R)-3-phenyl-2-(3-thiophen-2-ylpropanoylamino)propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R)-3-phenyl-2-(3-thiophen-2-ylpropanoylamino)propanoic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and biology. Also known as PTP1B inhibitor, this compound has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.
Scientific Research Applications
(2R)-3-phenyl-2-(3-thiophen-2-ylpropanoylamino)propanoic acid has been extensively studied for its potential applications in the treatment of various diseases, including diabetes, obesity, and cancer. One of the main targets of this compound is the protein tyrosine phosphatase 1B (PTP1B), which is involved in the regulation of insulin signaling, glucose homeostasis, and energy metabolism. By inhibiting PTP1B activity, this compound can enhance insulin sensitivity, reduce blood glucose levels, and promote weight loss in animal models. Moreover, this compound has been shown to have anticancer properties by inducing cell cycle arrest and apoptosis in cancer cells.
Mechanism of Action
The mechanism of action of (2R)-3-phenyl-2-(3-thiophen-2-ylpropanoylamino)propanoic acid involves the inhibition of PTP1B activity by binding to its active site. PTP1B is a negative regulator of insulin signaling by dephosphorylating insulin receptor substrate-1 (IRS-1), which leads to the attenuation of downstream signaling events. By blocking PTP1B activity, this compound can enhance insulin signaling and promote glucose uptake in insulin-sensitive tissues, such as muscle and adipose tissue. This compound can also activate AMP-activated protein kinase (AMPK) and peroxisome proliferator-activated receptor alpha (PPARα), which are involved in the regulation of energy metabolism and lipid oxidation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the dose, duration, and route of administration. In animal studies, this compound has been shown to improve glucose tolerance, insulin sensitivity, and lipid metabolism in obese and diabetic models. Moreover, this compound can reduce body weight, adiposity, and hepatic steatosis in high-fat diet-induced obese mice. In addition, this compound has been shown to have anti-inflammatory and antioxidant effects by suppressing the production of pro-inflammatory cytokines and reactive oxygen species.
Advantages and Limitations for Lab Experiments
(2R)-3-phenyl-2-(3-thiophen-2-ylpropanoylamino)propanoic acid has several advantages for lab experiments, such as its high potency, specificity, and selectivity for PTP1B inhibition. This compound can be easily synthesized and purified using standard organic chemistry techniques. However, there are also some limitations to the use of this compound in lab experiments, such as its poor solubility in water and some organic solvents, which may affect its bioavailability and pharmacokinetics. Moreover, the effects of this compound may vary depending on the experimental conditions and the animal model used.
Future Directions
There are several future directions for the research on (2R)-3-phenyl-2-(3-thiophen-2-ylpropanoylamino)propanoic acid. One of the main areas of interest is the development of more potent and selective PTP1B inhibitors with improved pharmacological properties and fewer side effects. Another direction is the investigation of the molecular mechanisms underlying the effects of this compound on energy metabolism, inflammation, and cancer. Moreover, the potential applications of this compound in human clinical trials need to be further explored to assess its safety and efficacy in the treatment of metabolic and oncological disorders.
Synthesis Methods
The synthesis of (2R)-3-phenyl-2-(3-thiophen-2-ylpropanoylamino)propanoic acid involves the reaction of (R)-3-amino-2-hydroxypropionic acid with 3-thiopheneacetic acid in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with phenylisocyanate to obtain the final product. The purity and yield of the product depend on the reaction conditions and the quality of the starting materials.
Properties
IUPAC Name |
(2R)-3-phenyl-2-(3-thiophen-2-ylpropanoylamino)propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO3S/c18-15(9-8-13-7-4-10-21-13)17-14(16(19)20)11-12-5-2-1-3-6-12/h1-7,10,14H,8-9,11H2,(H,17,18)(H,19,20)/t14-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANLLSPNGPWNBID-CQSZACIVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(C(=O)O)NC(=O)CCC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C[C@H](C(=O)O)NC(=O)CCC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.